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Compound of Interest

Compound Name: Nampt-IN-9

Cat. No.: B12399594

Get Quote

Disclaimer: Initial searches for a specific molecule designated "Nampt-IN-9" did not yield

public-domain information. Therefore, this document serves as an in-depth technical guide on

the discovery, synthesis, and core principles of a representative class of novel Nicotinamide

Phosphoribosyltransferase (NAMPT) Positive Allosteric Modulators (N-PAMs), based on recent

advancements in the field.

Executive Summary
Nicotinamide Phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the primary

salvage pathway for nicotinamide adenine dinucleotide (NAD+) biosynthesis in mammals.[1][2]

Given the critical role of NAD+ in cellular metabolism, DNA repair, and signaling, NAMPT has

emerged as a key therapeutic target.[3][4] While NAMPT inhibitors have been extensively

explored for oncology, a newer strategy involves the activation of NAMPT to counteract the

age-related decline in NAD+ levels, which is implicated in metabolic and neurodegenerative

diseases.[5][6] This guide details the discovery, mechanism, and characterization of novel

NAMPT Positive Allosteric Modulators (N-PAMs), a promising class of NAMPT activators.
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NAMPT catalyzes the conversion of nicotinamide (NAM) and 5-phosphoribosyl-1-

pyrophosphate (PRPP) into nicotinamide mononucleotide (NMN), which is subsequently

converted to NAD+.[2] This pathway is essential for replenishing the cellular NAD+ pool

consumed by enzymes such as sirtuins (SIRTs) and poly(ADP-ribose) polymerases (PARPs).

[1][2] These NAD-dependent enzymes regulate a vast array of cellular functions.

Sirtuins (SIRTs): These NAD-dependent deacetylases modulate gene expression, metabolic

pathways, and stress responses. Sirtuin activity is directly linked to NAD+ availability,

connecting cellular energy status to transcriptional regulation.[2][7]

Poly(ADP-ribose) Polymerases (PARPs): Crucial for DNA repair and genome integrity,

PARPs use NAD+ as a substrate to synthesize poly(ADP-ribose) chains at sites of DNA

damage.[1]

Inflammatory Signaling: NAMPT itself, particularly its extracellular form (eNAMPT), can act

as a cytokine, activating pro-inflammatory pathways through receptors like Toll-like receptor

4 (TLR4), leading to the production of MMPs and other inflammatory mediators.[8][9]

By activating NAMPT, N-PAMs can elevate intracellular NAD+ levels, thereby enhancing the

activity of sirtuins and other NAD-dependent enzymes, which is a potential therapeutic strategy

for age-related and metabolic disorders.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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